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As a Senior Application Scientist, I've witnessed firsthand the frustration that accompanies

unexpected low purity results in High-Performance Liquid Chromatography (HPLC) analysis.

This guide is designed to be your first line of defense, a systematic resource to diagnose and

resolve the common culprits that compromise the integrity of your chromatographic data. We

will move beyond a simple checklist and delve into the underlying causes, empowering you to

make informed decisions and restore confidence in your results.
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Low purity in an HPLC analysis rarely stems from a single, isolated issue. More often, it's a

cascade of subtle factors. Our troubleshooting philosophy is rooted in a logical, step-by-step

process of elimination. Before diving into specific symptoms, always begin with a foundational

check of your entire system and methodology.
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Caption: A systematic workflow for troubleshooting low purity in HPLC.
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Frequently Asked Questions (FAQs) &
Troubleshooting Guides
This section is structured to address the most common issues encountered by researchers.

Each question is followed by a detailed explanation of potential causes and actionable

solutions.

My main peak is showing significant tailing, leading to
poor integration and lower calculated purity. What's
happening?
Peak tailing, an asymmetry where the latter half of the peak is drawn out, is a frequent

adversary in achieving high purity results.[1]

Causality:

Secondary Interactions: The most common cause is the interaction of basic compounds with

acidic silanol groups on the silica-based stationary phase.[2] This creates a secondary, and

often stronger, retention mechanism that delays the elution of a portion of the analyte

molecules.

Column Contamination: Accumulation of strongly retained sample components or

contaminants on the column inlet frit or the stationary phase itself can create active sites that

lead to tailing.[3][4]

Mobile Phase pH: If the mobile phase pH is close to the pKa of your compound, it can exist

in both ionized and non-ionized forms, which have different retention characteristics,

resulting in a tailed peak.[5]

Column Overload: Injecting too much sample can saturate the stationary phase, leading to

peak distortion, including tailing.[1][6]

Troubleshooting Protocol:

Mobile Phase Modification:
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For basic compounds: Add a competitive base to the mobile phase, such as triethylamine

(TEA) at a low concentration (e.g., 0.1%), to saturate the active silanol sites.

Adjust pH: Ensure the mobile phase pH is at least 2 pH units away from the analyte's pKa

to maintain a single ionic state.

Column Health Check:

Flush the column: Use a strong solvent to wash the column and remove any strongly

retained contaminants.[6] Refer to the manufacturer's guidelines for appropriate cleaning

procedures.

Use a guard column: A guard column can protect your analytical column from

contaminants and is a cost-effective way to extend column lifetime.[6]

Injection Volume Optimization:

Perform a load study: Systematically reduce the injection volume to see if peak shape

improves. A general guideline is to keep the injection volume to 1-2% of the total column

volume.

I'm observing "ghost peaks" in my chromatogram,
which are being integrated and are lowering my main
compound's purity. Where are they coming from?
Ghost peaks are extraneous peaks that appear in a chromatogram, even in a blank injection.[7]

They are a common source of purity miscalculation, especially in gradient elution.[8][9]

Causality:

Mobile Phase Contamination: Impurities in the solvents or buffer reagents are a primary

source.[8][9] Even high-purity solvents can contain trace contaminants that accumulate on

the column at the beginning of a gradient and elute as the solvent strength increases.[10]

System Contamination: Carryover from previous injections is a frequent culprit.[11] This can

be due to contaminants adhering to the injector needle, valve, or other parts of the flow path.

[9] Build-up within the system can leach into the eluent during the gradient.[10]
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Sample Degradation: The compound of interest may be degrading in the sample vial, leading

to the formation of new impurities.[11] An autosampler with a cooling function can help

mitigate this.[11]

Dissolved Gases: Dissolved air in the mobile phase can outgas in the detector, causing

baseline disturbances that may be integrated as small peaks.[11]

Troubleshooting Protocol:

Isolate the Source:

Blank Injection: Run a blank injection (injecting only the mobile phase). If the ghost peaks

are still present, the source is likely the system or the mobile phase.[7]

"No Injection" Run: If your system allows, run a gradient without an injection. If the peaks

persist, the mobile phase is the most likely source.

Mobile Phase Preparation Best Practices:

Use High-Purity Solvents and Reagents: Always use HPLC or LC-MS grade solvents and

freshly prepared buffers.[12][13]

Degas the Mobile Phase: Thoroughly degas the mobile phase using sonication, vacuum

filtration, or helium sparging to remove dissolved gases.[14]

Prepare Fresh Daily: Prepare mobile phases, especially those containing buffers, fresh

each day to prevent microbial growth.[14][15]

System Cleaning:

Injector Wash: Ensure the autosampler's needle wash solution is appropriate and

effective. A strong organic solvent is often a good choice.

System Flush: Periodically flush the entire system with a strong solvent to remove any

accumulated contaminants.
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My peak shape is distorted with a leading edge
(fronting). What could be the cause?
Peak fronting, where the initial part of the peak is sloped, is less common than tailing but can

still significantly impact purity calculations.[1]

Causality:

Sample Solvent Incompatibility: If the sample is dissolved in a solvent that is significantly

stronger than the initial mobile phase, it can cause the analyte to travel through the

beginning of the column too quickly, leading to a distorted peak.[16][17]

Column Overload: Injecting a large volume or a highly concentrated sample can lead to

fronting.[18]

Poor Column Performance: A deteriorated column can sometimes exhibit fronting.[1]

Troubleshooting Protocol:

Sample Diluent Matching:

Dissolve in Mobile Phase: Whenever possible, dissolve your sample in the initial mobile

phase.[19]

Weaker Solvent: If the sample is not soluble in the initial mobile phase, use a solvent that

is weaker or of equivalent strength.[17]

Injection Volume and Concentration:

Reduce Injection Volume: As with tailing, systematically decrease the injection volume.[18]

Dilute the Sample: If reducing the volume is not feasible, try diluting the sample.

Evaluate Column Performance:

Test with a Standard: Inject a known standard under optimal conditions to check the

column's performance. If the standard also shows fronting, the column may need to be

replaced.
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Data Presentation: A Quick Reference for
Troubleshooting

Symptom Primary Causes Initial Actions Advanced Solutions

Peak Tailing

Secondary silanol

interactions, column

contamination,

incorrect mobile

phase pH, column

overload.[2][3][4][5][6]

Add a mobile phase

modifier (e.g., TEA),

check and adjust

mobile phase pH,

reduce injection

volume.

Flush the column with

a strong solvent, use

a guard column.[6]

Ghost Peaks

Mobile phase

contamination, system

carryover, sample

degradation, dissolved

gases.[7][8][9][10][11]

Run a blank injection

to isolate the source,

prepare fresh mobile

phase with high-purity

solvents.[7][12][13]

Flush the entire HPLC

system, use an

autosampler with

cooling.[11]

Peak Fronting

Sample solvent

stronger than mobile

phase, column

overload, poor column

performance.[1][16]

[17][18]

Dissolve the sample in

the initial mobile

phase or a weaker

solvent, reduce

injection volume.[17]

[18][19]

Dilute the sample, test

the column with a

standard.

Split Peaks

Partially blocked

column inlet frit,

column void, co-

eluting impurity.[4]

Reverse and flush the

column, check for co-

elution by changing

the mobile phase

composition.

Replace the column,

optimize the

separation method.

[20]

Experimental Workflow: Column Cleaning and
Regeneration
A contaminated column is a frequent source of purity issues. Here is a general protocol for

cleaning a reversed-phase (C18) column. Always consult the manufacturer's specific

recommendations for your column.
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Column Shows Contamination Symptoms
(High Backpressure, Poor Peak Shape)

Flush with Mobile Phase
(without buffer salts)

Wash with 100% Water
(at least 10 column volumes)

Wash with 100% Acetonitrile or Methanol
(at least 10 column volumes)

For stubborn contaminants:
Wash with Isopropanol

Store in appropriate solvent
(e.g., Acetonitrile/Water)

Re-equilibrate with Mobile Phase
(at least 20 column volumes)

Test with Standard
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Caption: A general workflow for cleaning a reversed-phase HPLC column.
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Step-by-Step Protocol:

Disconnect from Detector: Disconnect the column outlet from the detector to prevent

contaminants from entering the flow cell.

Flush Buffer: If your mobile phase contains buffer salts, flush the column with a mobile phase

of the same organic composition but without the buffer for at least 10 column volumes.[21]

This prevents buffer precipitation in the strong organic solvent.

Water Wash: Flush the column with 100% HPLC-grade water for at least 10-20 column

volumes.[22]

Organic Wash: Flush with 100% acetonitrile or methanol for 10-20 column volumes.[23]

Stronger Organic Wash (Optional): For highly non-polar contaminants, a wash with

isopropanol can be effective.[23]

Storage: If storing the column, flush with the manufacturer's recommended storage solvent,

typically a mixture of acetonitrile and water.[24]

Re-equilibration: Before the next use, equilibrate the column with the initial mobile phase for

at least 20 column volumes to ensure a stable baseline.[22]

By adopting a systematic and informed approach to troubleshooting, you can efficiently

diagnose and resolve the root causes of low purity results, ensuring the accuracy and reliability

of your HPLC data.

References
Causes and Measures for Addressing Ghost Peaks in Reversed Phase HPLC Analysis.

(n.d.). Shimadzu. Retrieved from [Link]

What are the Common Peak Problems in HPLC - Chromatography Today. (n.d.).

Chromatography Today. Retrieved from [Link]

Solving Common Errors in HPLC - Omega Scientific. (n.d.). Omega Scientific. Retrieved

from [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 15 Tech Support

https://www.hplc.eu/Downloads/AKN0004_ColumnCare.pdf
https://www.nestgrp.com/pdf/colcare.pdf
https://www.glsciencesinc.com/blog/hplc-column-washing-procedure
https://www.glsciencesinc.com/blog/hplc-column-washing-procedure
https://www.millennialscientific.com/post/extending-the-lifetime-of-your-reverse-phase-columns-cleaning-and-regeneration-techniques
https://www.nestgrp.com/pdf/colcare.pdf
https://www.shimadzu.com/an/service-support/technical-support/analysis-basics/basic-hplc/ghost-peaks.html
https://www.chromatographytoday.com/news/hplc-uhplc/31/breaking-news/what-are-the-common-peak-problems-in-hplc/56498
https://www.omegascientific.com/solving-common-errors-in-hplc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13799866?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Common Causes of Poor Peak Shape in HPLC and How to Fix Them - Chromasir. (n.d.).

Chromasir. Retrieved from [Link]

Best Practices for Mobile Phases in HPLC: Preparation, Use, and Storage - Welch Materials.

(2025, April 8). Welch Materials. Retrieved from [Link]

Causes Of Poor Resolution in High-Performance Liquid Chromatography (HPLC) And How

To Improve It - alwsci. (2025, November 18). alwsci. Retrieved from [Link]

Abnormal Peak Shapes - Shimadzu. (n.d.). Shimadzu. Retrieved from [Link]

How to Identify Ghost Peaks in U/HPLC | Phenomenex. (2025, July 2). Phenomenex.

Retrieved from [Link]

What causes a “ghost” peak and what can I do to prevent this? - Waters - Wyatt Technology.

(n.d.). Wyatt Technology. Retrieved from [Link]

Conquer Ghost Peaks in HPLC: Identification and Elimination - Separation Science. (2024,

July 4). Separation Science. Retrieved from [Link]

Column Care, Cleaning and Storage - HPLC. (n.d.). Avantor ACE. Retrieved from [Link]

11 HPLC Problems and Solutions You Must Know - Labtech. (n.d.). Labtech. Retrieved from

[Link]

Mobile Phase Prep: Key Tips & Tricks - Phenomenex. (2022, November 2). Phenomenex.

Retrieved from [Link]

Review on Common Observed HPLC Troubleshooting Problems | Rhenium Group. (n.d.).

Rhenium Group. Retrieved from [Link]

Troubleshooting and Performance Improvement for HPLC. (2024, May 28). LinkedIn.

Retrieved from [Link]

Guideline for Preparation of Mobile Phase Required for HPLC - Pharmaguideline. (2011,

July 23). Pharmaguideline. Retrieved from [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 15 Tech Support

https://www.chromasir.com/news/common-causes-of-poor-peak-shape-in-hplc-and-how-to-fix-them-1049580.html
https://www.welchmat.com/best-practices-for-mobile-phases-in-hplc-preparation-use-and-storage/
https://www.alwsci.com/news-detail-404875
https://www.shimadzu.com/an/service-support/technical-support/analysis-basics/basic-hplc/abnormal-peak-shapes.html
https://phenomenex.blog/2024/07/02/how-to-identify-ghost-peaks-in-u-hplc/
https://www.wyatt.com/support/faq/what-causes-a-ghost-peak-and-what-can-i-do-to-prevent-this.html
https://www.sepscience.com/hplc/conquer-ghost-peaks-in-hplc-identification-and-elimination
https://www.ace-hplc.com/images/products/brochures/Knowledge_Notes/AKN0002-Column-Care-and-Use.pdf
https://www.labtech.com/11-hplc-problems-and-solutions-you-must-know/
https://phenomenex.blog/2022/11/02/mobile-phase-prep-key-tips-tricks/
https://www.rheniumgroup.com/review-on-common-observed-hplc-troubleshooting-problems/
https://www.linkedin.com/pulse/troubleshooting-performance-improvement-hplc-chromatography-group-n7qoe
https://www.pharmaguideline.com/2011/07/guideline-for-preparation-of-mobile.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13799866?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Optimizing HPLC/UHPLC Systems – General Recommendations - Shimadzu. (n.d.).

Shimadzu. Retrieved from [Link]

Ghost Peaks in Gradient HPLC - Element Lab Solutions. (n.d.). Element Lab Solutions.

Retrieved from [Link]

HPLC Troubleshooting Guide. (n.d.). ACE HPLC Columns. Retrieved from [Link]

General HPLC Column Care. (n.d.). YMC. Retrieved from [Link]

HPLC Column Cleaning & Washing Procedure - GL Sciences. (2024, January 24). GL

Sciences. Retrieved from [Link]

LC System Optimisation for UHPLC Performance on any HPLC - Phenomenex. (n.d.).

Phenomenex. Retrieved from [Link]

Extending the Lifetime of Your Reverse Phase Columns: Cleaning and Regeneration

Techniques - Millennial Scientific. (2025, April 3). Millennial Scientific. Retrieved from [Link]

GOOD LABORATORY PRACTICE for HPLC. (n.d.). Retrieved from [Link]

Effect of High Injection Volume in ANP HPLC – Tips & Best Practices | MICROSOLV. (2026,

February 13). MICROSOLV. Retrieved from [Link]

Are there any guides on how to optimise injection volume in reverse phase hyphenated

columns hplc? I am attempting a calculation? | ResearchGate. (2017, August 24).

ResearchGate. Retrieved from [Link]

Column Cleaning and Storage - GL Sciences. (n.d.). GL Sciences. Retrieved from [Link]

HPLC Troubleshooting and Performance Tips: A Practical Guide for Chromatographers.

(2025, August 22). LinkedIn. Retrieved from [Link]

HPLC Troubleshooting Guide - SCION Instruments. (n.d.). SCION Instruments. Retrieved

from [Link]

HPLC Troubleshooting Mini Guide - Peak Issues - Phenomenex. (n.d.). Phenomenex.

Retrieved from [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 15 Tech Support

https://www.shimadzu.com/an/hplc/uhplc-solution/optimizing-hplc-uhplc-systems.html
https://www.element-lab.com/resources/blog/ghost-peaks-in-gradient-hplc/
https://www.ace-hplc.com/images/downloads/troubleshooting/ACE-Troubleshooting-Guide.pdf
https://ymc.eu/wp-content/uploads/2021/02/GTC_General-HPLC-column-care.pdf
https://www.glsciences.com/technotes/hplc-column-cleaning-washing-procedure/
https://www.phenomenex.com/View/Get/3120
https://millennialsci.com/extending-the-lifetime-of-your-reverse-phase-columns-cleaning-and-regeneration-techniques/
https://www.unige.ch/medecine/pharmacologie/files/3314/2890/3382/good_laboratory_practice_for_hplc.pdf
https://www.microsolvtech.com/blogs/troubleshooting/effect-of-high-injection-volume-in-anp-hplc-tips-best-practices
https://www.researchgate.net/post/Are_there_any_guides_on_how_to_optimise_injection_volume_in_reverse_phase_hyphenated_columns_hplc_I_am_attempting_a_calculation
https://www.glsciences.com/technotes/gls-cat-tt-003_en_web/
https://www.linkedin.com/pulse/hplc-troubleshooting-performance-tips-practical-guide-chromatographers-wgaef
https://scioninstruments.com/hplc-troubleshooting-guide/
https://www.phenomenex.com/Content/Images/articles/peak_issues_troubleshooting_guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13799866?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 15 Tech Support

https://www.aurigeneservices.com/blogs/troubleshooting-and-performance-improvement-for-hplc
https://www.aurigeneservices.com/blogs/troubleshooting-and-performance-improvement-for-hplc
https://omegascientific.com.sg/index.php/resources/69-solving-common-errors-in-hplc
https://www.hplc.eu/Downloads/AKN0004_ColumnCare.pdf
https://www.nestgrp.com/pdf/colcare.pdf
https://www.glsciencesinc.com/blog/hplc-column-washing-procedure
https://www.millennialscientific.com/post/extending-the-lifetime-of-your-reverse-phase-columns-cleaning-and-regeneration-techniques
https://www.benchchem.com/product/b13799866/docs#navigating-the-labyrinth-of-low-purity-a-technical-guide-to-troubleshooting-hplc-analysis
https://www.benchchem.com/product/b13799866/docs#navigating-the-labyrinth-of-low-purity-a-technical-guide-to-troubleshooting-hplc-analysis
https://www.benchchem.com/product/b13799866/docs#navigating-the-labyrinth-of-low-purity-a-technical-guide-to-troubleshooting-hplc-analysis
https://www.benchchem.com/product/b13799866/docs#navigating-the-labyrinth-of-low-purity-a-technical-guide-to-troubleshooting-hplc-analysis
https://www.benchchem.com/product/b13799866?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13799866?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 15 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13799866?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

